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Compound of Interest

Compound Name:
Methyl 5-(trifluoromethyl)-1-

benzothiophene-2-carboxylate

Cat. No.: B128719 Get Quote

An In-Depth Technical Guide to the Safety and Handling of Methyl 5-(trifluoromethyl)-1-
benzothiophene-2-carboxylate

This guide provides comprehensive technical information on the safe handling, properties, and

applications of Methyl 5-(trifluoromethyl)-1-benzothiophene-2-carboxylate for researchers,

scientists, and professionals in drug development. The structure of this document is designed

to deliver practical, field-proven insights grounded in scientific principles, ensuring both safety

and experimental integrity.

Compound Profile and Physicochemical Rationale
Methyl 5-(trifluoromethyl)-1-benzothiophene-2-carboxylate (CAS No. 146137-92-0) is a

specialized heterocyclic compound of significant interest in medicinal chemistry and materials

science.[1] Its utility stems from the unique combination of a benzothiophene scaffold and a

trifluoromethyl (-CF3) group.

The benzothiophene core is a recognized pharmacophore, known for its chemical and

pharmacological stability and low intrinsic toxicity.[2] The trifluoromethyl group is a critical

addition in modern drug design, employed to enhance key molecular properties.[3] It

significantly increases lipophilicity and metabolic stability due to the strength of the C-F bond,

one of the strongest in organic chemistry.[3] This modification can improve a drug candidate's
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membrane permeability, binding affinity, and overall pharmacokinetic profile. The electron-

withdrawing nature of the -CF3 group also modulates the electronic properties of the

benzothiophene ring system, influencing its reactivity and interaction with biological targets.[3]

Table 1: Physicochemical Properties

Property Value Source(s)

CAS Number 146137-92-0 [1]

Molecular Formula C₁₁H₇F₃O₂S [1]

Molecular Weight 260.23 g/mol [1]

Appearance Yellow solid [1]

Purity ≥ 96% [1]

Storage Conditions Store at 0-8 °C [1]

IUPAC Name
methyl 5-(trifluoromethyl)-1-

benzothiophene-2-carboxylate
[1]

PubChem CID 1477956 [1]

Hazard Assessment and Risk Mitigation Strategy
While specific toxicological data such as LD50 values for this exact compound are not readily

available in public literature, a robust safety protocol can be established based on data from

structurally analogous compounds and Safety Data Sheets (SDS) from chemical suppliers. The

primary hazards are associated with irritation to the skin, eyes, and respiratory system.

GHS Hazard Classification (Inferred from Analogous Compounds)

Acute Toxicity, Oral: May be harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.[4]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[4]
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A proactive risk mitigation strategy is essential. This involves a multi-layered approach

encompassing engineering controls, administrative procedures, and personal protective

equipment (PPE), as detailed in the following sections.

Laboratory Handling and Engineering Controls
The causality behind stringent handling protocols is the prevention of aerosol generation and

inadvertent contact. As a fine solid, this compound can be easily dispersed in the air during

weighing and transfer operations.

Standard Operating Procedure for Handling
Preparation: Before handling, ensure that the Safety Data Sheet has been reviewed and all

necessary PPE is readily available. The work area must be clean and uncluttered.

Ventilation: All manipulations, including weighing and transfers, must be conducted within a

certified chemical fume hood to minimize inhalation exposure.[4]

Weighing and Transfer: Use anti-static weighing paper or a suitable container to prevent

dispersal of the solid. Use tools (spatulas, etc.) that are clean and free of reactive

contaminants. Avoid generating dust during transfer.

Post-Handling: After use, ensure the container is tightly sealed. Decontaminate the work

surface and any equipment used. Wash hands thoroughly after removing gloves.

Engineering Controls Workflow
The primary engineering control is a chemical fume hood, which serves to contain and exhaust

vapors and fine particulates, protecting the user from respiratory exposure.
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Engineering Controls Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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